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Compound of Interest

N~(3,5-

Compound Name:
dimethoxyphenyl)propanamide

Cat. No.: B5564305

Get Quote

Identifiers & Chemical Characterization

N-(3,5-dimethoxyphenyl)propanamide is a secondary amide derivative often utilized as a
structural motif in the development of anti-inflammatory agents, kinase inhibitors, and TRP
channel modulators. It serves as a stable, lipophilic linker fragment connecting the
pharmacologically active 3,5-dimethoxyaryl core—a privileged scaffold in natural product
synthesis (e.g., stilbenoids, pterostilbene analogs)—to various effector domains.

Core Identifiers
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Identifier Type

Value | Description

Chemical Name

N-(3,5-dimethoxyphenyl)propanamide

Systematic Name

N-(3,5-dimethoxyphenyl)propanamide

3',5'-Dimethoxypropionanilide; N-Propionyl-3,5-

Synonyms ) -
dimethoxyaniline
CAS Number Not Widely Listed (Research Chemical Status)*
Molecular Formula C11H1sNOs
Molecular Weight 209.24 g/mol
SMILES CCC(=0O)Nclcc(0OC)cec(0C)c1
Calculated:[1][2][3][4][5][6]VZITYMOHVXZYKR-
InChlKey

UHFFFAOYSA-N

*Note on CAS Availability: As a specific intermediate rather than a high-volume commodity

chemical, the unsubstituted propanamide form does not have a widely indexed CAS number in

public commercial catalogs. Researchers typically synthesize it de novo from the commercially

available precursor 3,5-dimethoxyaniline (CAS: 10272-07-8). Closely related analogs such as 3-

chloro-N-(3,5-dimethoxyphenyl)propanamide (CAS: 915923-51-2) are often used as

reference points.

Physicochemical Properties (Predicted)
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Property Value Context
) ) ) Crystalline powder upon

Appearance Off-white to pale beige solid o

purification

] ] ] Based on homologous

Melting Point 110-115 °C (Estimated) ) N

propionanilides

- DMSO, DCM, Ethyl Acetate, High organic solubility due to

Solubility

Ethanol

lipophilic core

Water Solubility

Low (< 0.5 mg/mL)

Requires co-solvent (e.g.,
DMSO) for bio-assays

LogP

~1.8-2.1

Moderate lipophilicity, suitable
for CNS penetration

Synthesis Protocol (Self-Validating System)

Because commercial availability is limited, the most reliable access to this compound is via

direct N-acylation. The following protocol is designed for high yield and minimal purification

requirements.

Reaction Logic

The synthesis relies on the nucleophilic attack of the electron-rich 3,5-dimethoxyaniline

nitrogen onto the electrophilic carbonyl carbon of propionyl chloride.

o Base Selection: Triethylamine (TEA) is used to scavenge the HCI byproduct, driving the

equilibrium forward and preventing protonation of the unreacted aniline.

e Solvent Choice: Dichloromethane (DCM) is preferred for its ability to solubilize both reactants

while allowing easy aqueous workup.

Step-by-Step Methodology

Reagents:

e 3,5-Dimethoxyaniline (1.0 equiv, 10 mmol, ~1.53 g)
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e Propionyl Chloride (1.1 equiv, 11 mmol, ~1.02 g / 0.96 mL)
e Triethylamine (TEA) (1.2 equiv, 12 mmol, ~1.67 mL)

e Dichloromethane (DCM) (anhydrous, 30 mL)

Procedure:

e Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-
dimethoxyaniline in DCM (30 mL).

o Base Addition: Add TEA to the solution and cool the mixture to 0°C using an ice bath.
Reasoning: Cooling controls the exotherm of the subsequent acid chloride addition.

o Acylation: Dropwise add propionyl chloride over 10 minutes. The solution may turn slightly
cloudy as triethylamine hydrochloride salts precipitate.

e Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for
2-3 hours. Monitor via TLC (Hexane:EtOAc 2:1).

o Workup:
o Dilute with additional DCM (20 mL).
o Wash with 1M HCI (2 x 20 mL) to remove unreacted aniline and TEA.
o Wash with Saturated NaHCOs (2 x 20 mL) to remove excess acid.
o Wash with Brine (1 x 20 mL).

« |solation: Dry the organic layer over anhydrous NazSOa, filter, and concentrate under
reduced pressure.

» Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiO2, Hexane/EtOAc gradient) if necessary.

Synthesis Workflow Diagram
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Caption: Step-by-step synthesis workflow for the N-acylation of 3,5-dimethoxyaniline.

Applications & Biological Context

While N-(3,5-dimethoxyphenyl)propanamide is rarely a final drug candidate, it is a critical
Lead Optimization Intermediate.

Bioisosteric Replacement

In medicinal chemistry, this compound is used to test the amide-ester bioisostere hypothesis.
The 3,5-dimethoxy motif mimics the A-ring of resveratrol and pterostilbene. Replacing the
alkene or ester linkages of these natural products with a propanamide linker improves
metabolic stability (resistance to esterases) while maintaining hydrogen bond donor/acceptor
capability.

Kinase & COX-2 Inhibition

Research into N-(3,5-dimethoxyphenyl)benzoxazole derivatives has identified the 3,5-
dimethoxyaniline fragment as a key determinant for COX-2 selectivity. The propanamide
variant serves as a flexible, aliphatic control compound to assess the necessity of rigid
heterocyclic linkers for binding affinity.

Pharmacophore Mapping

The compound allows researchers to probe the "hydrophobic pocket" of target enzymes. The
two methoxy groups at the 3 and 5 positions create a distinct electronic and steric profile that
often enhances potency against targets like Tubulin (colchicine binding site) and TRP
Channels.

Structural Relationship Diagram
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Caption: Pharmacophore decomposition showing the functional roles of the molecule's
substructures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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